N-(1,3-benzodioxol-5-ylmethyl)-2,4-difluorobenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,4-difluorobenzamide
• InChI: InChI=1S/C15H11F2NO3/c16-10-2-3-11(12(17)6-10)15(19)18-7-9-1-4-13-14(5-9)21-8-20-13/h1-6H,7-8H2,(H,18,19)
• InChI Key: QIDJWJBXRKZCJR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H11F2NO3
• Molecular Weight: 291.25 g/mol

Description

The compound seems to be a derivative of benzodioxole. Benzodioxole derivatives are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a benzodioxole ring attached to various functional groups. Techniques such as NMR, IR spectroscopy, and X-ray crystallography are employed to elucidate the structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve multi-step processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely. For example, “N-Methyl-1-(1,3-benzodioxol-5-yl)-2-butanamine” has a molecular weight of 207.2689.

Scientific Research Applications

Antioxidant Activity

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2,4-difluorobenzamide involves alkylation and subsequent reactions to yield derivatives. . Antioxidants play a crucial role in protecting cells from oxidative stress, which is implicated in various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.

Anticancer Properties

The benzodioxole ring system is found in many biologically active compounds. Researchers have designed and synthesized derivatives containing this moiety. . Investigating the potential of N-(1,3-benzodioxol-5-ylmethyl)-2,4-difluorobenzamide in cancer therapy could be promising.

Mechanism of Action

The mechanism of action for similar compounds can vary widely depending on the specific functional groups present. For example, some benzodioxole derivatives have been found to have anticancer activity.

Safety and Hazards

The safety and hazards associated with similar compounds can also vary widely. For example, Piperine, a compound with a similar structure, is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions for research into similar compounds could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules.